![molecular formula C22H21Cl2N3O3 B298127 N'-{[1-(2,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(4-methoxyphenoxy)acetohydrazide](/img/structure/B298127.png)
N'-{[1-(2,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(4-methoxyphenoxy)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-{[1-(2,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(4-methoxyphenoxy)acetohydrazide, commonly known as DCPH-PH, is a novel small molecule inhibitor that has shown promising results in scientific research applications.
Mechanism of Action
DCPH-PH exerts its therapeutic effects by inhibiting the activity of a protein called STAT3, which is involved in the regulation of cell growth, survival, and inflammation. By inhibiting STAT3, DCPH-PH disrupts the signaling pathways that promote cancer cell growth and inflammation.
Biochemical and Physiological Effects:
DCPH-PH has been shown to have minimal toxicity and high selectivity for cancer cells and inflamed tissues. It does not affect normal cells or tissues, making it a promising candidate for targeted therapies. DCPH-PH has also been shown to have favorable pharmacokinetic properties, including good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
DCPH-PH offers several advantages for lab experiments, including its high purity and yield, favorable pharmacokinetic properties, and minimal toxicity. However, DCPH-PH is a relatively new compound, and its effects on different cell types and in vivo models are still being investigated. Further studies are needed to determine the optimal dosage and treatment duration for DCPH-PH.
Future Directions
Future research on DCPH-PH should focus on elucidating its mechanism of action in different cell types and disease models. Studies should also investigate the potential use of DCPH-PH in combination with other therapies to enhance its therapeutic effects. In addition, further optimization of the synthesis method and formulation of DCPH-PH may improve its pharmacokinetic properties and increase its efficacy.
Synthesis Methods
DCPH-PH is synthesized through a multi-step process involving the reaction of 2,4-dichlorobenzaldehyde, 2,5-dimethylpyrrole, and 4-methoxyphenol. The resulting compound is then treated with hydrazine hydrate and acetic anhydride to yield DCPH-PH. The synthesis of DCPH-PH has been optimized to yield high purity and yield.
Scientific Research Applications
DCPH-PH has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. DCPH-PH also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, it has been shown to protect against oxidative stress and neuronal damage in neurodegenerative diseases.
properties
Product Name |
N'-{[1-(2,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(4-methoxyphenoxy)acetohydrazide |
---|---|
Molecular Formula |
C22H21Cl2N3O3 |
Molecular Weight |
446.3 g/mol |
IUPAC Name |
N-[(E)-[1-(2,4-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]methylideneamino]-2-(4-methoxyphenoxy)acetamide |
InChI |
InChI=1S/C22H21Cl2N3O3/c1-14-10-16(15(2)27(14)21-9-4-17(23)11-20(21)24)12-25-26-22(28)13-30-19-7-5-18(29-3)6-8-19/h4-12H,13H2,1-3H3,(H,26,28)/b25-12+ |
InChI Key |
XKYRKUYJZLZFPE-BRJLIKDPSA-N |
Isomeric SMILES |
CC1=CC(=C(N1C2=C(C=C(C=C2)Cl)Cl)C)/C=N/NC(=O)COC3=CC=C(C=C3)OC |
SMILES |
CC1=CC(=C(N1C2=C(C=C(C=C2)Cl)Cl)C)C=NNC(=O)COC3=CC=C(C=C3)OC |
Canonical SMILES |
CC1=CC(=C(N1C2=C(C=C(C=C2)Cl)Cl)C)C=NNC(=O)COC3=CC=C(C=C3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.